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Compound of Interest

Compound Name: Basic Red 51

Cat. No.: B079145 Get Quote

Introduction

Basic Red 51 is a synthetic, cationic azo dye widely utilized in the cosmetic industry,

particularly in semi-permanent and temporary hair coloring formulations, as well as in the textile

industry.[1][2][3] Its chemical structure, 2-[[4-(Dimethylamino)phenyl]azo]-1,3-dimethyl-1H-

imidazolium chloride, features an azo linkage (-N=N-) which is responsible for its chromophoric

properties.[1][4] As a cationic dye, it adheres to negatively charged substrates like hair keratin

through electrostatic interactions.[5][6] The widespread use and subsequent release of Basic
Red 51 into wastewater streams have raised environmental concerns due to its potential

toxicity to aquatic life and the formation of potentially harmful degradation byproducts.[5][7] This

guide provides a comprehensive overview of the environmental fate, degradation pathways,

and toxicological aspects of Basic Red 51, intended for researchers and professionals in

environmental science and drug development.

Physicochemical Properties
The environmental behavior of a compound is largely dictated by its physicochemical

properties. Key properties of Basic Red 51 are summarized in the table below.
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Property Value/Descriptor Source(s)

IUPAC Name

4-[(1,3-dimethylimidazol-1-ium-

2-yl)diazenyl]-N,N-

dimethylaniline; chloride

[2][8]

CAS Number 77061-58-6; 12270-25-6 [1][4][9]

Molecular Formula C₁₃H₁₈ClN₅ [1][4][9]

Molecular Weight 279.77 g/mol [2][9]

Appearance
Dark blue-violet or purple

powder
[4][8]

Solubility Soluble in water and alcohol [2]

LogP (Octanol/Water Partition

Coefficient)
1.88 at 25 °C [2]

Melting Point 197 °C [2]

Spectral Absorption Max

(λmax)

520–540 nm (in aqueous

medium)
[8]

Stable pH Range 4.0–7.0 [1][8]

Environmental Degradation Pathways
The degradation of Basic Red 51 in the environment can occur through abiotic (non-biological)

and biotic (biological) processes. Research has primarily focused on abiotic methods,

particularly advanced oxidation processes, due to the dye's recalcitrant nature.

Abiotic Degradation
Abiotic degradation involves the breakdown of chemical compounds through non-biological

processes such as photolysis, hydrolysis, and oxidation.

1.1. Photocatalytic Degradation

Photocatalysis has emerged as a highly effective method for degrading Basic Red 51. This

advanced oxidation process (AOP) utilizes semiconductor nanoparticles, such as zinc oxide
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(ZnO), which, when irradiated with UV light, generate highly reactive oxygen species (ROS)

that mineralize the dye.[10]

Mechanism of ZnO Photocatalysis:

Activation: ZnO nanoparticles absorb photons (hν) with energy greater than their band gap,

exciting an electron (e⁻) from the valence band (VB) to the conduction band (CB), leaving a

positive hole (h⁺) in the VB.

ROS Generation: The positive holes (h⁺) react with water (H₂O) or hydroxide ions (OH⁻) to

form hydroxyl radicals (•OH). The electrons (e⁻) in the conduction band react with dissolved

oxygen (O₂) to produce superoxide radicals (•O₂⁻).

Dye Degradation: These highly reactive radicals (•OH and •O₂⁻) attack the azo bond and

aromatic rings of the Basic Red 51 molecule, breaking it down into smaller, less harmful

intermediates and ultimately leading to mineralization (conversion to CO₂, H₂O, and

inorganic ions).

A study on the photodegradation of Basic Red 51 in hair dye greywater using green-

synthesized ZnO nanoparticles demonstrated significant removal efficiency.[10] The optimal

conditions and results are summarized below.

Parameter Optimal Value
Degradation
Efficiency (%)

COD Removal
(%)

Source

Initial BR51

Conc.
7.47 ppm

72.18%

(Observed)

83.56%

(Predicted)
[10]

ZnO NPs Dose 131.56 mg [10]

pH 3 [10]

Experimental Protocol: Photocatalytic Degradation of Basic Red 51 with ZnO Nanoparticles

This protocol is based on the methodology described for the photocatalysis of Basic Red 51 in

hair dye greywater.[10]
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Preparation of Dye Solution: Prepare a stock solution of Basic Red 51 (e.g., 100 ppm) in

deionized water. Prepare working solutions of desired concentrations (e.g., 1-10 ppm) by

diluting the stock solution.

Photoreactor Setup: Conduct the experiments in a batch photoreactor equipped with a UV

light source. For example, a UV-C lamp can be placed in a quartz tube immersed in the

reaction vessel.[11]

Reaction Mixture: In a beaker, add a specific volume of the Basic Red 51 working solution.

Adjust the pH of the solution to the desired value (e.g., pH 3) using dilute HCl or NaOH.

Catalyst Addition: Add a measured amount of ZnO nanoparticles (e.g., 10-200 mg) to the

solution.

Equilibration: Stir the suspension in the dark for a period (e.g., 30 minutes) to establish

adsorption-desorption equilibrium between the dye and the catalyst surface.

Photocatalysis: Expose the suspension to UV irradiation under continuous stirring.

Sampling and Analysis: Withdraw aliquots of the solution at regular time intervals. Centrifuge

the samples to remove the ZnO nanoparticles.

Quantification: Analyze the supernatant for the remaining Basic Red 51 concentration using

a UV-Vis spectrophotometer at its λmax (approx. 520-540 nm).[8] Calculate the degradation

efficiency using the formula: Degradation (%) = [(C₀ - Cₜ) / C₀] x 100, where C₀ is the initial

concentration and Cₜ is the concentration at time t.

COD Analysis: Measure the Chemical Oxygen Demand (COD) of the initial and final samples

to determine the extent of mineralization.[10]
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Photocatalytic Degradation Workflow
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Fig. 1: Experimental workflow for photocatalytic degradation.
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1.2. Other Advanced Oxidation Processes (AOPs)

While photocatalysis is well-documented for Basic Red 51, other AOPs are known to be

effective for azo dye degradation in general. These processes are characterized by the

generation of highly potent hydroxyl radicals (•OH).[12][13]

Fenton and Photo-Fenton Processes: These methods use a combination of hydrogen

peroxide (H₂O₂) and ferrous ions (Fe²⁺) to generate •OH radicals.[12] The reaction is

enhanced by UV light (photo-Fenton), which facilitates the regeneration of Fe²⁺ from Fe³⁺.

[12]

Ozonation: Ozone (O₃) is a powerful oxidizing agent that can directly attack the dye molecule

or decompose in water to form •OH radicals.[14]

General AOP Mechanism for Dye Degradation

AOP Source
(e.g., O₃, Fenton, UV/H₂O₂)

Hydroxyl Radical
(•OH)

Basic Red 51
(Parent Molecule)
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Fig. 2: General mechanism of Advanced Oxidation Processes (AOPs).

Biotic Degradation
Biotic degradation relies on microorganisms like bacteria, fungi, and algae to break down

organic pollutants. While specific studies on the biodegradation of Basic Red 51 are limited in

the available literature, the general mechanisms for azo dye degradation by microbes are well-

established.

2.1. Bacterial Degradation
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Complete mineralization of azo dyes by bacteria often requires a two-step anaerobic-aerobic

process.

Anaerobic Azo Bond Cleavage: Under anaerobic (oxygen-deficient) conditions, bacteria

utilize enzymes called azoreductases to cleave the electron-deficient azo bond (-N=N-). This

step results in the decolorization of the dye and the formation of colorless, but potentially

toxic, aromatic amines.

Aerobic Degradation of Amines: The aromatic amines produced in the first step are then

typically degraded under aerobic (oxygen-rich) conditions by other bacteria, which break

open the aromatic rings, leading to complete mineralization.

2.2. Algal Degradation (Phycoremediation)

Algae and cyanobacteria can decolorize and degrade azo dyes through various mechanisms,

including biosorption (adsorption onto the cell surface), bioaccumulation (uptake into the cell),

and enzymatic degradation.[15][16] Studies have shown that certain species of blue-green

algae (Hydrocoleum oligotrichum and Oscillatoria limnetica) can effectively degrade dyes like

basic fuchsin and methyl red, suggesting a potential for similar organisms to degrade Basic
Red 51.[17][18] The degradation efficiency is dependent on the dye's molecular structure and

the specific algal species.[15][18]
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Conceptual Biotic Degradation of an Azo Dye
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Fig. 3: Conceptual pathway for the biotic degradation of azo dyes.

Environmental and Toxicological Concerns
The release of Basic Red 51 and its degradation byproducts into aquatic ecosystems poses

several risks.

Aquatic Toxicity: The parent dye is classified as very toxic to aquatic life.[2][9] Studies have

shown that Basic Red 51 is acutely toxic to the microcrustacean Daphnia magna, reducing

its population growth rate.[7]
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Cytotoxicity and Genotoxicity: Basic Red 51 has demonstrated cytotoxic effects on human

keratinocytes (HaCaT cells), inducing the production of reactive oxygen species (ROS),

causing DNA damage, and triggering apoptosis (programmed cell death).[6][19]

Toxicity of Byproducts: A significant concern with azo dye degradation is the formation of

aromatic amines.[19][20] These intermediates can be more toxic, mutagenic, and

carcinogenic than the original dye molecule, necessitating complete mineralization for

effective detoxification.

Conclusion
Basic Red 51 is a cationic azo dye that is persistent under normal environmental conditions.

The most effective documented method for its degradation is through advanced oxidation

processes, particularly photocatalysis with ZnO nanoparticles, which can achieve high levels of

color and COD removal. Biotic degradation by bacteria and algae represents a potential, more

environmentally friendly pathway, but specific research on Basic Red 51 is needed to

determine its feasibility. The inherent toxicity of the dye to aquatic organisms and human cells,

coupled with the potential formation of hazardous aromatic amine intermediates during

degradation, underscores the importance of treating wastewater containing Basic Red 51 to

the point of complete mineralization. Future research should focus on optimizing sustainable

degradation technologies and assessing the toxicity of the resulting effluents to ensure

environmental safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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